Cas no 1521989-17-2 (2-(2-Bromo-5-chlorophenyl)propan-1-amine)

• Product Name: 2-(2-Bromo-5-chlorophenyl)propan-1-amine
• CAS No: 1521989-17-2
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5601663
• PubChem ID: 83726021
• Update Time: 2023-08-23

2-(2-Bromo-5-chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1521989-17-2
• EN300-1911965
• 2-(2-bromo-5-chlorophenyl)propan-1-amine
• SCHEMBL16269083
• 2-(2-Bromo-5-chlorophenyl)propan-1-amine

• Inchi： 1S/C9H11BrClN/c1-6(5-12)8-4-7(11)2-3-9(8)10/h2-4,6H,5,12H2,1H3
• InChI Key： YMRQEWSLHHWYMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C)CN)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų